2-Fluoro-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride

• IUPAC Name: 2-fluoro-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C8H5ClF4O2S/c1-4-2-7(16(9,14)15)6(10)3-5(4)8(11,12)13/h2-3H,1H3
• InChI Key: AETNXNFYQZPGIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(F)(F)F)F)S(=O)(=O)Cl
• Molecular Formula: C8H5ClF4O2S
• Molecular Weight: 276.64 g/mol

Description

2-Fluoro-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride, also known as FMBS-Cl, is a chemical compound used in scientific research. It is a sulfonamide derivative that is widely used as a reagent for the synthesis of various organic compounds. FMBS-Cl has gained significant attention in recent years due to its unique properties and potential applications in different fields of research.

Scientific Research Applications

Synthesis Applications

• Synthesis of Novel N-Substituted Phenyl Benzenesulfonylureas : This compound is used in the synthesis of novel N-substituted phenyl benzenesulfonylureas. These compounds are characterized by 1H NMR, IR, and ESI-MS methods (Ta-n, 2015).

• Preparation of Sterically Hindered Isomeric Forms : It's involved in synthesizing sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chlorides. These compounds have been structurally characterized by X-ray single crystal diffraction (Rublova et al., 2017).

• Electrostatic Activation of SNAr-Reactivity : This compound is used in the electrostatic activation of SNAr-reactivity, which enables SNAr reactions under mild conditions, offering new pathways to pharmaceutically interesting substances (Weiss & Pühlhofer, 2001).

• Synthesis of Fluorinated Hetero- and Carbocycles : It is used in the synthesis of ring-fluorinated hetero- and carbocycles, taking advantage of the properties of fluorine (Ichikawa et al., 2002).

Chemical Properties and Applications

• Study of Spectral and Luminescence Properties : The compound's spectral and luminescence properties have been studied, demonstrating its ability to transmit electronic effects to the overall molecular π-electron system (Fedyunyaeva & Shershukov, 1993).

• Synthesis of Novel Protoporphyrinogen IX Oxidase Inhibitors : It is involved in the synthesis of novel protoporphyrinogen IX oxidase inhibitors. The structures of these compounds have been extensively analyzed (Li et al., 2005).

• Photophysical Processes Study : The compound has been studied for its photophysical processes in the gas phase, providing insights into its photochemical behavior (Al-ani, 1973).

• Synthesis of Liquid Crystals : It's used in the synthesis of liquid crystals, specifically fluorinated compounds with distinct phase transition behavior and photoluminescence emission (Hu et al., 2014).

Medicinal Chemistry and Biological Applications

• Synthesis of Cyclooxygenase-2 Inhibitors : This compound is key in the synthesis of 1,5-diarylpyrazoles with benzenesulfonamide moiety, showing potential as COX-2 inhibitors (Pal et al., 2003).

• Activating Hydroxyl Groups for Bioconjugation : The compound is used for activating hydroxyl groups of polymeric carriers, facilitating the covalent attachment of biologicals to solid supports (Chang et al., 1992).